
Technical Dossier: Physicochemical Properties
of 1-Acetyl-3,5-dimethyl Adamantane

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 1-Acetyl-3,5-dimethyl Adamantane

Cat. No.: B1147207 Get Quote

For distribution to: Researchers, scientists, and drug development professionals.

Subject: This document provides the core physicochemical data for 1-Acetyl-3,5-dimethyl
Adamantane, a derivative of adamantane. The information herein is foundational for its

application in further research and development.

Compound Identification and Properties
1-Acetyl-3,5-dimethyl Adamantane is a substituted cage-like hydrocarbon. Its rigid, bulky

adamantane core functionalized with acetyl and methyl groups imparts specific steric and

electronic properties relevant in medicinal chemistry and materials science. The definitive

molecular formula and corresponding molecular weight are critical parameters for all

quantitative experimental work, including reaction stoichiometry, solution preparation, and

analytical characterization.

Quantitative Data
The fundamental molecular properties of 1-Acetyl-3,5-dimethyl Adamantane have been

determined and are summarized below. This data is essential for accurate compound handling

and experimental design.
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Parameter Value Reference

Molecular Formula C₁₄H₂₂O [1][2]

Molecular Weight 206.32 g/mol [1][2][3]

Logical Relationship of Compound Properties
The relationship between the compound's nomenclature and its empirical data is a direct one.

The systematic name dictates the precise arrangement and count of atoms, which in turn

defines the molecular formula and allows for the calculation of the molecular weight. This

hierarchy is visualized in the diagram below.
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Caption: Logical flow from compound name to molecular formula and weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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